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Compound of Interest

Compound Name: ICA-121431

Cat. No.: B1674254 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

ICA-121431 is a potent and selective small molecule inhibitor of the human voltage-gated

sodium channels NaV1.1 and NaV1.3, with IC50 values of 23 nM and 13 nM, respectively.[1][2]

[3] It exhibits up to 1,000-fold selectivity over other sodium channels, such as NaV1.5 and

NaV1.8.[1] The compound is understood to interact with the voltage sensor of domain IV,

stabilizing the channel in an inactivated state and thereby producing an allosteric inhibition.[4]

[5]

Due to its hydrophobic nature, ICA-121431 is typically dissolved in an organic solvent, with

dimethyl sulfoxide (DMSO) being the most common choice for in vitro research.[6][7] Proper

preparation of a concentrated stock solution is a critical first step for ensuring accuracy,

reproducibility, and the integrity of experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of ICA-121431 stock solutions in DMSO.

2. Physicochemical and Biological Properties

A summary of the key quantitative data for ICA-121431 is presented below.
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Property Value Source

Molecular Weight 449.55 g/mol [1][8]

Molecular Formula C₂₃H₁₉N₃O₃S₂ [1][8]

CAS Number 313254-51-2 [1][8]

Purity ≥98% [1][8]

Max Solubility in DMSO 100 mM [1][8]

Storage (Powder)
+4°C (short-term) or -20°C

(long-term)
[1][6]

Storage (Stock Solution)
-20°C or -80°C; avoid repeated

freeze-thaw cycles
[8][9]

3. Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ICA-121431 in DMSO.

The concentration can be adjusted based on experimental needs.

3.1. Materials and Equipment

ICA-121431 powder (CAS: 313254-51-2)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance (precision of at least 0.1 mg)

Calibrated micropipettes and sterile pipette tips

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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3.2. Safety Precautions

ICA-121431 is a bioactive compound with unknown toxicological properties. Handle with

care.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

Perform all handling of the powder and stock solution within a chemical fume hood or a

ventilated enclosure.

Consult the Safety Data Sheet (SDS) for ICA-121431 and DMSO before starting the

procedure.

3.3. Step-by-Step Procedure

Step 1: Equilibrate Compound

Before opening, allow the vial of ICA-121431 powder to equilibrate to room temperature for

at least 15-20 minutes. This prevents condensation of moisture, which can affect compound

stability.

Step 2: Weigh the Compound

Tare the analytical balance with a sterile microcentrifuge tube or vial.

Carefully weigh the desired amount of ICA-121431 powder. For example, to prepare a 10

mM stock solution, weigh out 1 mg of the compound.

Step 3: Calculate the Required Volume of DMSO

Use the following formula to calculate the volume of DMSO needed:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of ICA-121431 to make a 10 mM stock:

Mass = 1 mg = 0.001 g
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Concentration = 10 mM = 0.01 mol/L

Molecular Weight = 449.55 g/mol

Volume (L) = 0.001 g / (0.01 mol/L * 449.55 g/mol ) = 0.0002224 L

Volume (µL) = 222.4 µL

A table with pre-calculated volumes for common stock concentrations is provided below.

Desired Stock
Concentration

Mass of ICA-121431 Volume of DMSO to Add

1 mM 1 mg 2.22 mL

5 mM 1 mg 0.44 mL (440 µL)

10 mM 1 mg 0.22 mL (220 µL)

1 mM 5 mg 11.12 mL

5 mM 5 mg 2.22 mL

10 mM 5 mg 1.11 mL

Step 4: Dissolve the Compound

Add the calculated volume of anhydrous DMSO to the vial containing the ICA-121431
powder.

Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

If dissolution is slow, brief sonication in a water bath may be used.[9]

Step 5: Storage and Handling

It is highly recommended to prepare solutions fresh for each experiment.[2][8]
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If storage is necessary, aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed tubes. This minimizes the number of freeze-thaw cycles and reduces the risk of

contamination and degradation.

Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage.[8]

When using the stock solution, thaw the aliquot at room temperature and ensure any

precipitate is redissolved before diluting into your aqueous experimental buffer.[8]

4. Dilution into Aqueous Media

When preparing working solutions, dilute the DMSO stock in a stepwise manner into the final

aqueous buffer or cell culture medium.[10] Rapid dilution of a high-concentration DMSO stock

directly into an aqueous solution can cause the compound to precipitate.[7] The final

concentration of DMSO in cell-based assays should be kept low (typically <0.5%, and always

<1%) to avoid solvent-induced cytotoxicity or off-target effects.[10][11] Always include a vehicle

control (medium with the same final DMSO concentration) in your experiments.[11]

5. Signaling Pathway and Experimental Workflow Diagrams
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Caption: Mechanism of ICA-121431 action on NaV channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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